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Compound of Interest

Compound Name: Spiro[3.5]nonane-2-carboxylic acid

CAS No.: 92015-84-4

Cat. No.: B1444003

Get Quote

Executive Summary & Strategic Value
The spiro[3.5]nonane scaffold represents a high-value pharmacophore in modern drug

discovery.[1] As a bioisostere for gem-dimethyl groups, cyclohexanes, and piperidines, it offers

a unique combination of conformational restriction and increased Fsp³ character (fraction of

sp³-hybridized carbons).

Incorporating this spirocyclic motif into lead compounds can significantly alter physicochemical

properties:

Vectorial Alignment: The orthogonal orientation of the four- and six-membered rings provides

rigid exit vectors for substituents, distinct from flat aromatic systems.

Metabolic Stability: The quaternary spiro-center blocks metabolic hotspots (e.g., typically

labile positions in piperidines).

Lipophilicity Modulation: It lowers logD compared to open-chain analogs while maintaining

hydrophobic bulk.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 10 Tech Support

https://www.benchchem.com/product/b1444003#bc-rfq
https://pdf.benchchem.com/2615/Application_Notes_and_Protocols_Spiro_3_5_nonane_9_carboxylic_Acid_Derivatives_in_Medicinal_Chemistry.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1444003?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


This guide details the robust, scalable synthesis of the carbocyclic spiro[3.5]nonane-2-
carboxylic acid and its conversion to the 2-amine. These are the primary "handle-ready"

building blocks for library synthesis.

Retrosynthetic Logic & Mechanistic Insight
To construct the strained spiro[3.5] system efficiently, we employ a "6+1+1" or "6+3" strategy?

No. The most robust industrial route utilizes a "6+3" disconnection where the six-membered

ring is pre-formed, and the four-membered ring is constructed via double alkylation.

The Challenge of the Quaternary Center
Creating the spiro-quaternary carbon is the rate-limiting step due to steric crowding. Standard

alkylation of cyclohexanecarboxylates with 1,3-dihalides often suffers from elimination side

reactions or poor yields.

The Solution: The "Tollens-Malonate" Strategy
We utilize a high-yielding sequence starting from cyclohexanecarbaldehyde.

Tollens Condensation: Introduction of a second hydroxymethyl group via a Cannizzaro-type

reaction to form a gem-diol.

Activation: Conversion of the diol to a bis-mesylate (highly reactive electrophile).

Cyclization: Double nucleophilic substitution using diethyl malonate. This method is superior

to direct alkylation because the intramolecular second displacement is kinetically favored

despite the strain.

Detailed Experimental Protocols
Phase 1: Scaffold Construction
Target Intermediate:Diethyl spiro[3.5]nonane-2,2-dicarboxylate

Step 1: Synthesis of 1,1-Bis(hydroxymethyl)cyclohexane
Principle: A crossed Cannizzaro reaction where formaldehyde serves as both the nucleophile

(Aldol-like addition) and the reductant.
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Reagents:

Cyclohexanecarbaldehyde (1.0 equiv)

Formaldehyde (37% aq., 2.2 equiv)

Potassium Hydroxide (KOH) (50% aq., 1.5 equiv)

Ethanol (Solvent)[2]

Protocol:

Dissolve cyclohexanecarbaldehyde in ethanol (5 mL/g) in a round-bottom flask equipped

with a reflux condenser.

Add the formaldehyde solution. Cool the mixture to 0–5 °C.

Critical Step: Add the 50% KOH solution dropwise. The reaction is highly exothermic.

Maintain internal temperature <60 °C during addition.

Upon completion of addition, heat to 60 °C for 2 hours.

Workup: Concentrate ethanol under reduced pressure. Dilute the residue with water and

extract with ethyl acetate (3x).

Wash combined organics with brine, dry over Na₂SO₄, and concentrate.

Purification: Recrystallization from hexane/ethyl acetate typically yields white crystals.

Checkpoint: ¹H NMR should show disappearance of the aldehyde proton (9-10 ppm) and

appearance of methylene protons at ~3.5 ppm.

Step 2: Activation to 1,1-
Bis((methanesulfonyloxy)methyl)cyclohexane
Principle: Converting the diol into a bis-electrophile. Mesylates are preferred over halides for

their crystallinity and reactivity in the subsequent cyclization.

Reagents:
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1,1-Bis(hydroxymethyl)cyclohexane (1.0 equiv)

Methanesulfonyl chloride (MsCl) (2.5 equiv)

Triethylamine (Et₃N) (3.0 equiv)

Dichloromethane (DCM) (anhydrous)

Protocol:

Dissolve the diol and Et₃N in anhydrous DCM (10 mL/g) under N₂ atmosphere. Cool to 0 °C.

Add MsCl dropwise over 30 minutes. The reaction is exothermic; control temperature <10

°C.

Stir at 0 °C for 1 hour, then warm to Room Temperature (RT) for 2 hours.

Quench: Pour into ice-cold 1M HCl.

Workup: Separate phases. Wash organic layer with sat.[1] NaHCO₃ (to remove MsOH) and

brine.

Dry (MgSO₄) and concentrate to obtain the bis-mesylate as a white solid. Used directly in the

next step.

Step 3: Spiro-Cyclization (The Malonate Annulation)
Principle: Double S_N2 substitution. The first substitution is intermolecular; the second is a

rapid intramolecular ring closure forming the cyclobutane.

Reagents:

Diethyl malonate (1.1 equiv)

Sodium Hydride (60% in oil, 2.5 equiv) or Sodium Ethoxide (2.5 equiv)

Bis-mesylate intermediate (1.0 equiv)

DMF (anhydrous) or Diglyme (for higher temp)
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Protocol:

Suspend NaH (washed with hexane to remove oil) in anhydrous DMF under Argon.

Add diethyl malonate dropwise at 0 °C. Evolution of H₂ gas will occur. Stir for 30 min until

gas evolution ceases (formation of sodiomalonate).

Add the bis-mesylate (dissolved in minimal DMF) dropwise.

Critical Step: Heat the mixture to 100–110 °C for 12–18 hours. The high temperature is

required to overcome the activation energy of forming the strained 4-membered ring.

Workup: Cool to RT. Quench carefully with sat. NH₄Cl. Extract with diethyl ether (3x).

Purification: Flash column chromatography (Hexane/EtOAc 9:1).

Yield Expectation: 60–75%.[2]

Data: The product is Diethyl spiro[3.5]nonane-2,2-dicarboxylate.

Phase 2: Functionalization (Making the Building Block)
To create the versatile Spiro[3.5]nonane-2-carboxylic acid, we must decarboxylate.

Step 4: Hydrolysis and Decarboxylation
Protocol:

Hydrolysis: Treat the diester with excess KOH in Ethanol/Water (1:1) at reflux for 4 hours.

Concentrate and acidify with conc. HCl to pH 1. The Spiro[3.5]nonane-2,2-dicarboxylic acid

will precipitate.

Decarboxylation: Heat the neat dicarboxylic acid to 180–200 °C in an oil bath under vacuum

(to sublime off the product) or reflux in a high-boiling solvent like o-dichlorobenzene. CO₂

evolution is observed.

Result:Spiro[3.5]nonane-2-carboxylic acid.

Physical State: White solid.
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Application: Can be coupled to amines (amides) or reduced to the alcohol.

Step 5: Curtius Rearrangement to Spiro[3.5]nonan-2-amine
For libraries requiring a basic amine handle.

Protocol:

Dissolve the carboxylic acid (1.0 equiv) in tert-Butanol (tBuOH).

Add Diphenylphosphoryl azide (DPPA) (1.1 equiv) and Et₃N (1.1 equiv).

Reflux for 12 hours. The intermediate isocyanate is trapped by tBuOH to form the N-Boc-

spiro[3.5]nonan-2-amine.

Deprotection: Treat with TFA/DCM (1:4) to yield the free amine salt.

Visualized Workflow (Graphviz)
The following diagram illustrates the critical pathway from the aldehyde precursor to the final

building blocks.
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Phase 1: Scaffold Construction

Phase 2: Functionalization

Cyclohexanecarbaldehyde

Step 1: Tollens Condensation
(HCHO, KOH)

1,1-Bis(hydroxymethyl)cyclohexane

Step 2: Activation
(MsCl, Et3N)

Bis-mesylate Intermediate

Step 3: Malonate Cyclization
(Diethyl malonate, NaH, 110°C)

Spiro[3.5]nonane-2,2-dicarboxylate

Hydrolysis & Decarboxylation
(KOH; then Heat/-CO2)

BUILDING BLOCK A:
Spiro[3.5]nonane-2-carboxylic acid

Curtius Rearrangement
(DPPA, tBuOH)

N-Boc-Spiro[3.5]nonan-2-amine

BUILDING BLOCK B:
Spiro[3.5]nonan-2-amine (HCl salt)

TFA/DCM
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Caption: Step-by-step synthetic workflow for generating carboxylic acid and amine

spiro[3.5]nonane building blocks from cyclohexanecarbaldehyde.

Comparative Data & Troubleshooting
Yield Optimization Table

Reaction Step Standard Yield Critical Parameter
Troubleshooting
Low Yields

Tollens Condensation 75–85% Temperature Control

If yield is low, ensure

HCHO is fresh (not

polymerized). Control

exotherm to prevent

Cannizzaro on the

aldehyde itself

(forming acid).

Mesylation >90% Moisture Control

Keep anhydrous.

Hydrolysis of MsCl

leads to impurities.

Spiro-Cyclization 60–75% Temperature & Base

Critical: If <50%,

ensure NaH is fresh.

The second

cyclization (4-ring

closure) requires

sustained heat

(110°C).

Decarboxylation 80–90% Heat Transfer

Incomplete

decarboxylation

occurs if temp

<160°C. Use DMSO if

neat heating causes

charring.

Note on 7-Azaspiro[3.5]nonane
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While this guide focuses on the all-carbon scaffold, the 7-azaspiro[3.5]nonane variant

(containing a piperidine ring) is a frequent target for GPCR agonists (e.g., GPR119) [1].[1] The

synthesis differs: it typically starts from N-Boc-4-formylpiperidine, following the same "Tollens-

Malonate" logic described above, or via alkylation of N-protected bis(2-chloroethyl)amine with

active methylenes [2].
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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